5-ethyl-N-{2-[(3-hydroxypropyl)amino]-1-methyl-2-oxoethyl}-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

• Molecular Formula: C19H23N3O6
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 5-ethyl-N-[(2S)-1-(3-hydroxypropylamino)-1-oxopropan-2-yl]-8-oxo-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
• InChI: InChI=1S/C19H23N3O6/c1-3-22-9-13(19(26)21-11(2)18(25)20-5-4-6-23)17(24)12-7-15-16(8-14(12)22)28-10-27-15/h7-9,11,23H,3-6,10H2,1-2H3,(H,20,25)(H,21,26)/t11-/m0/s1
• InChI Key: QHYYUBOJKAUBJT-NSHDSACASA-N
• Isomeric SMILES: CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)N[C@@H](C)C(=O)NCCCO
• SMILES: CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NC(C)C(=O)NCCCO

Description

5-ethyl-N-{2-[(3-hydroxypropyl)amino]-1-methyl-2-oxoethyl}-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide is a synthetic compound that is widely used in scientific research. This compound is also known as E3330 and has been found to have potential therapeutic applications due to its unique properties.

Mechanism of Action

E3330 inhibits the activity of NF-κB by blocking the interaction between the p50 and p65 subunits of the protein complex. This prevents the activation of genes that are involved in inflammation and cancer progression. E3330 has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
E3330 has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of disease. E3330 has also been found to inhibit the growth of cancer cells and enhance the effectiveness of chemotherapy drugs. In addition, E3330 has been shown to have antioxidant properties and may have a protective effect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using E3330 in lab experiments is its high purity and stability. E3330 is also readily available and can be synthesized in large quantities. However, one limitation of using E3330 is its relatively low solubility in water, which can make it difficult to use in certain experiments. In addition, E3330 may have off-target effects that need to be carefully considered when interpreting experimental results.

Future Directions

There are several future directions for research on E3330. One area of interest is the development of more potent and selective inhibitors of NF-κB that can be used as potential therapeutic agents. Another area of interest is the investigation of the potential protective effects of E3330 against oxidative stress and other types of cellular damage. Finally, the use of E3330 in combination with other drugs or therapies may be explored to enhance their effectiveness and reduce side effects.

Synthesis Methods

E3330 is synthesized by a multi-step process that involves the reaction of 8-hydroxyquinoline-7-carboxylic acid with ethyl chloroformate, followed by the reaction with 2-amino-1-methyl-2-oxoethylamine. The resulting intermediate is then reacted with 3-chloropropan-1-ol to yield the final product E3330. The synthesis of E3330 has been optimized to produce a high yield of the compound with high purity.

Scientific Research Applications

E3330 has been extensively studied for its potential therapeutic applications. It has been found to inhibit the activity of the transcription factor NF-κB, which plays a critical role in inflammation, cancer, and other diseases. E3330 has also been found to inhibit the growth of cancer cells and enhance the effectiveness of chemotherapy drugs. In addition, E3330 has been shown to have antioxidant properties and may have a protective effect against oxidative stress.